Cas no 2190-04-7 (Stearylamine acetate)

Stearylamine acetate is a quaternary ammonium compound with the chemical formula C₁₈H₃₹N·CH₃COO. It is commonly utilized as a cationic surfactant and emulsifier in various industrial and laboratory applications. The product exhibits excellent stability and compatibility with other chemical agents, making it suitable for formulations requiring cationic charge interactions. Its amphiphilic nature allows for effective use in corrosion inhibition, textile softening, and as an antistatic agent. Stearylamine acetate is valued for its high purity, consistent performance, and ability to enhance the dispersion of hydrophobic substances in aqueous systems. The compound is typically supplied as a white to off-white powder or flakes, ensuring ease of handling and storage.
Stearylamine acetate structure
Stearylamine acetate structure
Product Name:Stearylamine acetate
CAS No:2190-04-7
MF:C20H43NO2
MW:329.560926675797
MDL:MFCD00060198
CID:258217
PubChem ID:87574033
Update Time:2025-11-02

Stearylamine acetate Chemical and Physical Properties

Names and Identifiers

    • OCTADECANAMINE ACETATE
    • Octadecylamine Acetate
    • 1-Octadecylamine acetate
    • Aminooctadecane Acetate
    • octadecan-1-amine
    • Octadecylamin,Acetat
    • octadecylammonium acetate
    • Stearylamine acetate
    • stearylammonium acetate
    • Octadecan-1-amine Acetate
    • n-Octadecylamine acetate
    • Cation SA
    • NSC 81938
    • Nissan Cation SA
    • Noramac S
    • 1-OCTADECANAMINE, ACETATE
    • 856J14021A
    • acetic acid; octadecan-1-amine
    • NSC81938
    • O0015
    • AKOS015894782
    • CAA19004
    • CS-0449981
    • MFCD00060198
    • DTXSID2051263
    • W-109759
    • SCHEMBL133142
    • Octadecylamine, acetate
    • octadecylamineacetate
    • stearyl amine acetate
    • 1-Octadecanamine, acetate (1:1)
    • acetic acid;octadecan-1-amine
    • Q27894774
    • NSC-81938
    • 2190-04-7
    • Octadecylamine acetate, tech grade
    • Alamac 7D
    • UPHWVVKYDQHTCF-UHFFFAOYSA-N
    • MDL: MFCD00060198
    • Inchi: 1S/C18H39N.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;1-2(3)4/h2-19H2,1H3;1H3,(H,3,4)
    • InChI Key: UPHWVVKYDQHTCF-UHFFFAOYSA-N
    • SMILES: OC(C)=O.NCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 329.32900
  • Monoisotopic Mass: 329.329379614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 176
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Not determined
  • Flash Point: 75 °C
  • PSA: 63.32000
  • LogP: 6.99780
  • Solubility: Unable or difficult to mix

Stearylamine acetate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazard Category Code: 22
  • Safety Instruction: 20-35
  • RTECS:RG4170000
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Stearylamine acetate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Stearylamine acetate Pricemore >>

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Additional information on Stearylamine acetate

Stearylamine Acetate (CAS 2190-04-7): Properties, Applications, and Market Insights

Stearylamine acetate (CAS 2190-04-7) is a versatile organic compound widely used in various industrial and research applications. This quaternary ammonium salt, derived from stearylamine and acetic acid, exhibits unique physicochemical properties that make it valuable in formulations requiring cationic surfactants or emulsifiers. With the growing demand for specialty chemicals in personal care, pharmaceuticals, and material science, understanding stearylamine acetate uses and benefits has become increasingly important for manufacturers and researchers alike.

The molecular structure of stearylamine acetate combines an 18-carbon hydrophobic tail with a positively charged nitrogen headgroup, giving it excellent surface-active properties. This amphiphilic nature allows it to function as an effective cationic surfactant in numerous applications. Recent studies have highlighted its potential in nanotechnology applications, particularly in the synthesis of lipid-based nanoparticles for drug delivery systems. The compound's ability to stabilize emulsions and modify surface properties has sparked interest in cosmetic formulations and biomaterial coatings.

In the personal care industry, stearylamine acetate serves as a key ingredient in hair conditioners and skin care products. Its cationic character enables strong adsorption to negatively charged surfaces like hair and skin, providing conditioning and antistatic effects. Formulators appreciate its compatibility with other common cosmetic ingredients and its ability to enhance product texture. Current trends in clean beauty formulations have led to renewed interest in this compound as manufacturers seek effective yet mild ingredients for sensitive skin applications.

The pharmaceutical sector utilizes stearylamine acetate CAS 2190-04-7 primarily as an excipient in topical formulations. Its antimicrobial properties contribute to product preservation, while its emulsifying capabilities aid in the preparation of stable creams and ointments. Recent research explores its potential in gene delivery systems, where its positive charge facilitates binding with nucleic acids. This application aligns with the growing focus on advanced drug delivery technologies in modern medicine.

Material science applications of stearylamine acetate include its use as a surface modifier and corrosion inhibitor. The long hydrocarbon chain provides excellent hydrophobic properties when adsorbed onto metal surfaces, making it valuable in protective coatings. In nanotechnology, it serves as a stabilizing agent for metal nanoparticles and as a structure-directing agent in mesoporous material synthesis. These applications benefit from ongoing developments in green chemistry approaches and sustainable material design.

The global market for stearylamine acetate products has shown steady growth, driven by increasing demand from emerging economies and expanding applications in specialty chemicals. Manufacturers are focusing on improving production processes to enhance purity and yield while reducing environmental impact. Quality specifications typically include parameters such as amine value, moisture content, and appearance, with pharmaceutical-grade material requiring additional purity standards. Current market analysis suggests particular growth potential in Asia-Pacific regions, where rapid industrialization and growing personal care markets are driving demand.

Handling and storage of stearylamine acetate 2190-04-7 require standard precautions for organic compounds. It should be kept in tightly sealed containers away from strong oxidizers and stored in cool, dry conditions. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment is recommended when working with the powder form to prevent irritation. These safety considerations align with broader industry trends toward responsible chemical management and workplace safety protocols.

Recent innovations in stearylamine acetate applications include its use in bio-based material development and sustainable packaging solutions. Researchers are investigating its potential in creating biodegradable films with antimicrobial properties, responding to the growing demand for eco-friendly packaging materials. Another emerging area is its incorporation into smart material systems that respond to environmental stimuli, reflecting the intersection of traditional chemistry with cutting-edge material science.

Quality control for stearylamine acetate involves various analytical techniques including titration for amine content, chromatography for purity assessment, and spectroscopic methods for structural confirmation. The development of more efficient analytical methods continues to be an active research area, particularly for applications requiring high-purity material. These advancements support the compound's use in increasingly sophisticated applications where precise composition control is essential.

As the chemical industry evolves toward more sustainable practices, the future of stearylamine acetate production likely involves greener synthesis routes and bio-based starting materials. Current research explores enzymatic processes and renewable feedstocks as alternatives to conventional synthetic methods. These developments align with global initiatives for sustainable chemical manufacturing and circular economy principles, ensuring the continued relevance of this versatile compound in an environmentally conscious market.

For researchers and industrial users seeking detailed technical information about stearylamine acetate properties, comprehensive datasheets are available from reputable chemical suppliers. These typically include physical characteristics such as melting point, solubility profile, and spectral data, along with handling recommendations. The availability of this technical information supports proper application across various industries and facilitates innovation in new uses for this established chemical.

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